Cas no 85019-87-0 (4-chloro-2-methylbenzene-1-sulfonamide)

• Product Name: 4-chloro-2-methylbenzene-1-sulfonamide
• CAS No: 85019-87-0
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD01365827
• CID: 733815
• PubChem ID: 253803
• Update Time: 2026-04-29

4-chloro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-chloro-2-methyl-
• 4-Chloro-2-methylbenzenesulfonamide
• 4-chloro-2-methylbenzene-1-sulfonamide

• MDL： MFCD01365827

Additional information on 4-chloro-2-methylbenzene-1-sulfonamide

Benzenesulfonamide,4-chloro-2-methyl- (CAS No. 85019-87-0): A Comprehensive Overview

Benzenesulfonamide,4-chloro-2-methyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 85019-87-0, is a sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motifs, exhibits a range of pharmacological properties that make it a valuable candidate for further investigation and development.

The molecular structure of Benzenesulfonamide,4-chloro-2-methyl- consists of a benzene ring substituted with a sulfonamide group at the 4-position and a chlorine atom at the 2-position, along with a methyl group at the 2-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of the sulfonamide moiety is particularly noteworthy, as sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their versatility and potential therapeutic applications. The< strong>4-chloro-2-methyl substitution pattern in Benzenesulfonamide,4-chloro-2-methyl- has been strategically designed to enhance its binding affinity to specific biological targets. This modification has been shown to improve the compound's solubility and metabolic stability, making it more suitable for drug development.

One of the most compelling aspects of Benzenesulfonamide,4-chloro-2-methyl- is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological profiles. For instance, studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against various enzymes and receptors involved in disease pathways.

The pharmacological activity of Benzenesulfonamide,4-chloro-2-methyl- has been extensively explored in preclinical studies. These investigations have revealed promising results in terms of its ability to modulate key biological processes. Notably, the compound has shown potential in inhibiting enzymes such as dihydrofolate reductase (DHFR), which is crucial in cancer cell proliferation. Additionally, its interaction with other targets, such as bacterial enzymes and inflammatory cytokines, has been investigated for potential therapeutic benefits.

The synthesis of Benzenesulfonamide,4-chloro-2-methyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process. These include techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, which facilitate the introduction of the desired substituents at specific positions on the benzene ring.

The analytical characterization of Benzenesulfonamide,4-chloro-2-methyl- is another critical aspect of its study. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques to confirm its identity and purity. These analytical methods provide detailed insights into the compound's structure and help ensure that it meets the stringent requirements for pharmaceutical use.

In conclusion, Benzenesulfonamide,4-chloro-2-methyl-, with its CAS number CAS No. 85019-87-0, represents a significant advancement in sulfonamide chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further research and development. As our understanding of its mechanisms of action continues to grow, it holds great potential for contributing to innovative therapeutic strategies in various medical fields.